2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine

• IUPAC Name: 1-[2-(3-phenylpropyl)morpholin-4-yl]-3-thiophen-2-ylpropan-1-one
• InChI: InChI=1S/C20H25NO2S/c22-20(12-11-19-10-5-15-24-19)21-13-14-23-18(16-21)9-4-8-17-6-2-1-3-7-17/h1-3,5-7,10,15,18H,4,8-9,11-14,16H2
• InChI Key: PCNJHZYJJZJJOP-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CCC2=CC=CS2)CCCC3=CC=CC=C3
• Molecular Formula: C20H25NO2S
• Molecular Weight: 343.5 g/mol

Description

2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine, also known as TPPM, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. TPPM belongs to the class of compounds known as morpholines, which are cyclic organic compounds that contain a nitrogen atom.

Mechanism of Action

The mechanism of action of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine is not fully understood, but it is believed to act through the modulation of various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Biochemical and Physiological Effects:
2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine has been shown to have a number of biochemical and physiological effects, including the inhibition of oxidative stress and inflammation, the modulation of mitochondrial function, and the regulation of calcium homeostasis. 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine is its relatively low toxicity, which makes it a promising candidate for further preclinical and clinical studies. However, one limitation of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine. One area of focus is the elucidation of its mechanism of action, which could lead to the development of more targeted and effective therapeutic interventions. Another area of focus is the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its clinical utility. Additionally, further studies are needed to explore the potential therapeutic applications of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine in other fields of medicine, such as oncology and immunology.

Synthesis Methods

The synthesis of 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine involves the reaction of 3-(2-thienyl)propanoic acid with 2-(3-phenylpropyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with morpholine to yield 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine.

Scientific Research Applications

2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and stroke. 2-(3-phenylpropyl)-4-[3-(2-thienyl)propanoyl]morpholine has also been studied for its potential use in the treatment of depression and anxiety disorders.